Cas no 86137-05-5 (2,2'-Bipyridine, 4-heptadecyl-4'-methyl-)

2,2'-Bipyridine, 4-heptadecyl-4'-methyl- structure
86137-05-5 structure
Product Name:2,2'-Bipyridine, 4-heptadecyl-4'-methyl-
CAS No:86137-05-5
MF:C28H44N2
MW:408.66236782074
CID:662563
PubChem ID:3718460
Update Time:2025-04-19

2,2'-Bipyridine, 4-heptadecyl-4'-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Bipyridine, 4-heptadecyl-4'-methyl-
    • 2-(4-heptadecylpyridin-2-yl)-4-methylpyridine
    • DTXSID20395460
    • 86137-05-5
    • SCHEMBL15819664
    • 4-heptadecyl-4'-methyl-2,2'-bipyridyl
    • Inchi: 1S/C28H44N2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26-20-22-30-28(24-26)27-23-25(2)19-21-29-27/h19-24H,3-18H2,1-2H3
    • InChI Key: MEQOSSABIMNAFU-UHFFFAOYSA-N
    • SMILES: N1C=CC(=CC=1C1C=C(C)C=CN=1)CCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 408.35
  • Monoisotopic Mass: 408.35
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 17
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.8
  • Topological Polar Surface Area: 25.8Ų
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk